Methyl 4-(2-(cyclopentyloxy)isonicotinamido)benzoate

• IUPAC Name: methyl 4-[(2-cyclopentyloxypyridine-4-carbonyl)amino]benzoate
• InChI: InChI=1S/C19H20N2O4/c1-24-19(23)13-6-8-15(9-7-13)21-18(22)14-10-11-20-17(12-14)25-16-4-2-3-5-16/h6-12,16H,2-5H2,1H3,(H,21,22)
• InChI Key: UZGYQBYLOWUFPB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)NC(=O)C2=CC(=NC=C2)OC3CCCC3
• Molecular Formula: C19H20N2O4
• Molecular Weight: 340.4 g/mol
• CAS No.: 2034298-50-3

Description

Methyl 4-(2-(cyclopentyloxy)isonicotinamido)benzoate is a useful research compound. Its molecular formula is C19H20N2O4 and its molecular weight is 340.379. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis Applications

• Methyl 4-(2-(cyclopentyloxy)isonicotinamido)benzoate and related compounds have been utilized in organic synthesis, particularly in the selective benzoylation of ribonucleosides. This process is crucial for the synthesis of oligoribonucleotides, which are essential for RNA studies and potential therapeutic applications. For instance, Kempe et al. (1982) demonstrated selective 2'-benzoylation at cis 2',3'-diols of protected ribonucleosides, facilitating the synthesis of RNA and DNA-RNA mixtures on a solid phase (Kempe et al., 1982).

Materials Science

• In materials science, derivatives of this compound have been explored for their photopolymerization properties. Guillaneuf et al. (2010) investigated alkoxyamines bearing chromophore groups for nitroxide-mediated photopolymerization, highlighting the potential of these compounds in developing advanced polymeric materials (Guillaneuf et al., 2010).

Biochemical Research

• The biochemical applications involve the study of enzyme inhibitors and metabolic pathways. For example, compounds structurally related to this compound have been evaluated for their roles as allosteric modifiers of hemoglobin, indicating their potential in treating conditions related to depleted oxygen supply, such as ischemia and stroke (Randad et al., 1991).

Environmental Science

• In environmental science, research has been conducted on the anaerobic transformation of phenolic compounds to benzoates, shedding light on the microbial degradation pathways of aromatic pollutants in the environment. Genthner et al. (1989) explored how phenol is transformed into benzoate by an anaerobic consortium, providing insights into natural remediation processes (Genthner et al., 1989).